Oxirane, 2-ethenyl-2-phenyl-

• CAS No.: 97699-36-0
• Molecular Formula: C10H10O
• Molecular Weight: 146.19 g/mol
• IUPAC Name: 2-ethenyl-2-phenyloxirane
• InChI: InChI=1S/C10H10O/c1-2-10(8-11-10)9-6-4-3-5-7-9/h2-7H,1,8H2
• InChI Key: RAMTWFWSBOIROB-UHFFFAOYSA-N
• Canonical SMILES: C=CC1(CO1)C2=CC=CC=C2

Description

Oxirane, 2-ethenyl-2-phenyl- is an organic compound with the molecular formula C10H10O It is a member of the oxirane family, which are three-membered cyclic ethers containing an oxygen atom and two carbon atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Oxirane, 2-ethenyl-2-phenyl- can be achieved through several methods. One common method involves the epoxidation of styrene derivatives. For example, styrene oxide can be synthesized by the reaction of styrene with a peracid, such as m-chloroperbenzoic acid (m-CPBA), under mild conditions . Another method involves the use of transition metal catalysts, such as titanium or molybdenum complexes, to facilitate the epoxidation of alkenes .

Industrial Production Methods

Industrial production of Oxirane, 2-ethenyl-2-phenyl- typically involves the large-scale epoxidation of styrene using peracids or hydrogen peroxide in the presence of a catalyst. The reaction is carried out in a controlled environment to ensure high yield and purity of the product .

Chemical Reactions Analysis

Types of Reactions

Oxirane, 2-ethenyl-2-phenyl- undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form diols or other oxygenated products.

Reduction: Reduction reactions can convert the oxirane ring to an alcohol or other reduced forms.

Substitution: Nucleophilic substitution reactions can open the oxirane ring, leading to the formation of various substituted products.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include peracids (e.g., m-CPBA) and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

Substitution: Nucleophiles such as amines, alcohols, and thiols can react with the oxirane ring under mild conditions.

Major Products Formed

Oxidation: Diols and other oxygenated compounds.

Reduction: Alcohols and other reduced forms.

Substitution: Substituted oxiranes and ring-opened products.

Scientific Research Applications

Oxirane, 2-ethenyl-2-phenyl- has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug synthesis.

Industry: It is used in the production of polymers, resins, and other industrial chemicals.

Mechanism of Action

The mechanism of action of Oxirane, 2-ethenyl-2-phenyl- involves the reactivity of the oxirane ring. The strained three-membered ring is highly reactive and can undergo ring-opening reactions with nucleophiles. This reactivity is due to the electrophilic nature of the carbon atoms in the oxirane ring, which are susceptible to nucleophilic attack . The compound can interact with various molecular targets, including enzymes and other proteins, through covalent bonding or other interactions.

Comparison with Similar Compounds

Similar Compounds

Oxirane, phenyl-:

Oxirane, 2-methyl-2-phenyl-: This compound has a methyl group instead of a vinyl group attached to the oxirane ring.

Uniqueness

Oxirane, 2-ethenyl-2-phenyl- is unique due to the presence of both a vinyl and a phenyl group, which imparts distinct reactivity and properties compared to other oxiranes. The vinyl group enhances the compound’s ability to participate in polymerization reactions, making it valuable in the production of various polymers and resins .